Cas no 1805822-85-8 (Ethyl 2-bromo-6-hydrazinylphenylacetate)

• Product Name: Ethyl 2-bromo-6-hydrazinylphenylacetate
• CAS No: 1805822-85-8
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 4970859
• Update Time: 2025-05-25

Ethyl 2-bromo-6-hydrazinylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-hydrazinylphenylacetate

• Inchi： 1S/C10H13BrN2O2/c1-2-15-10(14)6-7-8(11)4-3-5-9(7)13-12/h3-5,13H,2,6,12H2,1H3
• InChI Key： QCPAJALVTPEGBR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC(=O)OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 2
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 2-bromo-6-hydrazinylphenylacetate

Ethyl 2-bromo-6-hydrazinylphenylacetate

Ethyl 2-bromo-6-hydrazinylphenylacetate is a compound with the CAS registry number 1805822-85-8. This compound belongs to the class of organic compounds known as phenyl acetates, which are derivatives of acetic acid with a phenolic group attached to the ethoxy group. The presence of a bromine atom at the 2-position and a hydrazine group at the 6-position on the phenyl ring introduces unique chemical properties and reactivity, making this compound of interest in various chemical and pharmaceutical applications.

The molecular structure of Ethyl 2-bromo-6-hydrazinylphenylacetate consists of a benzene ring substituted with three groups: an acetoxy group (-OAc) at position 1, a bromine atom (Br) at position 2, and a hydrazine group (-NHNH₂) at position 6. The acetoxy group is derived from acetic acid, while the hydrazine group is a diazine derivative with two amino groups attached to a nitrogen atom. The bromine atom serves as an electron-withdrawing group, which can influence the electronic properties of the molecule and its reactivity in various chemical reactions.

One of the key features of Ethyl 2-bromo-6-hydrazinylphenylacetate is its versatility in chemical synthesis. The bromine atom can act as a leaving group in nucleophilic substitution reactions, enabling the formation of other derivatives by replacing Br with different substituents such as hydroxide ions, amine groups, or other nucleophiles. Additionally, the hydrazine group can participate in condensation reactions, forming imines or hydrazones with carbonyl compounds, which are important intermediates in organic synthesis.

Recent studies have explored the potential of Ethyl 2-bromo-6-hydrazinylphenylacetate in drug discovery and development. The hydrazine moiety is known to exhibit biological activity, particularly in anti-inflammatory and anticancer applications. Researchers have investigated the ability of this compound to inhibit certain enzymes associated with inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in inflammation and cancer progression, making their inhibitors potential candidates for therapeutic intervention.

In addition to its biological applications, Ethyl 2-bromo-6-hydrazinylphenylacetate has been studied for its potential use in materials science. The compound's ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensor development. For instance, the hydrazine group can coordinate with transition metals such as copper or nickel, forming stable complexes that exhibit catalytic activity in oxidation reactions or selective recognition of analytes in sensing devices.

The synthesis of Ethyl 2-bromo-6-hydrazinylphenylacetate typically involves multi-step processes starting from bromobenzene derivatives or phenol precursors. One common approach involves Friedel-Crafts acylation to introduce the acetoxy group onto the aromatic ring, followed by substitution reactions to install the bromine and hydrazine groups at specific positions on the ring. Optimization of reaction conditions, such as temperature, solvent choice, and catalyst selection, is crucial to achieve high yields and selectivity in these steps.

Another area of interest for Ethyl 2-bromo-6-hydrazinylphenylacetate is its role as an intermediate in the synthesis of more complex molecules with multiple functional groups. For example, researchers have used this compound as a building block for constructing heterocyclic compounds with potential pharmacological activity. The presence of both bromine and hydrazine groups allows for diverse pathways in subsequent transformations, enabling access to a wide range of target molecules.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of Ethyl 2-bromo-6-hydrazinylphen